Cas no 1241392-47-1 (Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide)

• Product Name: Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide
• CAS No: 1241392-47-1
• MF: C₉H₆O₄S
• MW: 210.206541538239
• CID: 4564239
• Update Time: 2025-10-29

Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide

• Inchi： 1S/C9H6O4S/c10-9(11)7-2-1-6-3-4-14(12,13)8(6)5-7/h1-5H,(H,10,11)
• InChI Key： IIKRQISNUTXLRU-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=CC=C1C=CS2(=O)=O

Additional information on Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide

Recent Advances in the Study of Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide (CAS: 1241392-47-1)

Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide (CAS: 1241392-47-1) is a sulfone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide is its incorporation into novel small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site. These findings suggest that Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide derivatives could serve as promising candidates for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, recent research has also investigated the anticancer properties of Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide. A study conducted by a team at the National Cancer Institute (NCI) in 2024 reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. Mechanistic studies indicated that the compound induces apoptosis via mitochondrial dysfunction and ROS generation. These results underscore its potential as a scaffold for designing targeted anticancer therapies, especially for tumors resistant to conventional treatments.

From a synthetic chemistry perspective, Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide has also been explored as a versatile building block for the construction of complex heterocyclic systems. A recent publication in Organic Letters (2024) detailed a novel one-pot synthesis method for generating fused thiophene derivatives using this compound as a starting material. The method offers advantages such as high yield, mild reaction conditions, and compatibility with a wide range of functional groups, making it attractive for industrial-scale applications.

Despite these promising developments, challenges remain in the optimization of Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Nonetheless, the compound's multifaceted biological activities and synthetic versatility position it as a valuable asset in the ongoing quest for innovative pharmaceutical agents.

In conclusion, recent research on Benzo[b]thiophene-6-carboxylic acid 1,1-dioxide (CAS: 1241392-47-1) has unveiled its potential as a key player in both drug discovery and synthetic chemistry. Its demonstrated efficacy in targeting inflammatory and oncogenic pathways, coupled with its utility as a synthetic intermediate, highlights its broad applicability. Future studies should focus on refining its pharmacological properties and expanding its therapeutic scope, paving the way for its eventual translation into clinical applications.